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Compound of Interest

5-Hydroxy-2,4-
Compound Name:

dimethoxybenzaldehyde
CAS No.: 80832-63-9
Cat. No.: B14002417

Get Quote

Executive Summary & Chemical Identity

5-Hydroxy-2,4-dimethoxybenzaldehyde is a critical electron-rich aromatic building block. Its
solubility behavior is governed by the interplay between its lipophilic methoxy substituents and
the ionizable phenolic hydroxyl group. Understanding this duality is essential for optimizing
reaction yields (e.g., Schiff base formation) and designing efficient purification protocols.
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Property Detail

Systematic Name 5-Hydroxy-2,4-dimethoxybenzaldehyde
Molecular Formula CoH1004

Molecular Weight 182.17 g/mol

Aldehyde (Electrophile), Phenol (H-bond

Key Functional Groups )
donor/weak acid), Methoxy (H-bond acceptor)

Intermediate for Galanthamine analogs;
Primary Applications flavonoid synthesis; pharmaceutical building
block.

Solubility Profile in Organic Solvents[1]

The solubility data below synthesizes experimental observations from synthetic workflows (e.g.,
reductive aminations) and physicochemical predictions based on structural analogs
(Syringaldehyde, 2,4-Dimethoxybenzaldehyde).

Qualitative Solubility Matrix
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Primary solvent for
synthesis. Often used
) as a suspension at
_ High (Hot) / Moderate )
Polar Protic Ethanol (EtOH) (RT) RT; dissolves
completely at reflux
(78°C). Ideal for

recrystallization.

Excellent solubilizer

for chromatography

Methanol (MeOH) High )
(e.g., 10% MeOH in
CHCIs).
Sparingly soluble at
neutral pH. Highly
Water Low / pH-Dependent SOIUt?I? in basic
conditions (pH > 10)
due to phenolate
formation.
Used for stock
solutions in biological
Polar Aprotic DMSO / DMF Very High assays or reactions
requiring high
concentrations (>100
mM).
Good solvent for
room-temperature
Acetone High handling; easy to
remove via rotary
evaporation.
Standard extraction
solvent. Often used in
Chlorinated Chloroform (CHCIs) Moderate to High combination with

MeOH for silica gel

purification.
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Suitable for liquid-

Dichloromethane liquid extraction from
Moderate o
(DCM) acidic aqueous
phases.
Used for precipitation
Non-Polar Diethyl Ether Low to Moderate or washing to remove

non-polar impurities.

Anti-solvent. Useful

for inducing

precipitation from
Hexane / Toluene Very Low

concentrated DCM or

Ethyl Acetate

solutions.

Mechanistic Insight

The 5-hydroxyl group acts as a "solubility switch."

¢ In Acidic/Neutral Media: The molecule remains protonated and neutral. It favors organic
solvents like Ethanol and Chloroform.

e In Basic Media (pH > pKa ~8-9): The phenol deprotonates to form a phenolate anion. This
drastically increases water solubility, allowing the compound to be extracted into the aqueous
phase (a purification strategy to remove non-acidic impurities like fully methylated
aldehydes).

Experimental Protocols

Protocol A: Saturation Solubility Determination (Shake-
Flask Method)

For precise thermodynamic solubility data generation in a specific solvent system.

o Preparation: Weigh excess solid (~50 mg) of 5-Hydroxy-2,4-dimethoxybenzaldehyde into
a scintillation vial.
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Solvation: Add 1.0 mL of the target solvent (e.g., Ethanol).

Equilibration: Cap tightly and agitate at controlled temperature (25°C) for 24 hours.

o Visual Check: Ensure solid remains visible at the bottom.[1] If fully dissolved, add more
solid.

Separation: Filter the supernatant using a 0.45 um PTFE syringe filter (pre-saturated).

Quantification: Dilute the filtrate (e.g., 1:100) and analyze via HPLC-UV (280 nm detection)
against a standard curve.

Protocol B: Purification via Recrystallization

Based on differential solubility in Ethanol/Water.

e Dissolution: Suspend crude 5-Hydroxy-2,4-dimethoxybenzaldehyde in minimal Ethanol
(approx. 10 mL per gram).

o Heating: Heat to reflux (approx. 80°C) until the solid fully dissolves. If insoluble particles
remain, filter while hot.[2]

e Anti-Solvent Addition: Remove from heat. While still warm, add warm Water dropwise until a
faint turbidity (cloudiness) persists.

o Crystallization: Allow the solution to cool slowly to room temperature, then transfer to an ice
bath (0-4°C) for 2 hours.

« |solation: Filter the crystals via vacuum filtration and wash with cold Ethanol:Water (1:1)
mixture.

Workflows & Decision Logic
Solubility Determination Workflow

The following diagram outlines the standard operating procedure for validating solubility before
scaling up a reaction.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pdf.benchchem.com/135/Solubility_of_2_5_Dihydroxybenzaldehyde_in_different_organic_solvents.pdf
https://www.benchchem.com/product/b14002417/docs?utm_src=pdf-body#technical-guide-solubility-profile-handling-of-5-hydroxy-2-4-dimethoxybenzaldehyde
https://pdf.benchchem.com/161/Technical_Support_Center_Synthesis_of_4_Hydroxy_2_4_dimethoxychalcone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14002417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Solubility Assessment

Select Solvent Candidate
(Based on Polarity)

Add Excess Solid to Solvent
(Shake-Flask Method)

l

Equilibrate (24h @ 25°C)

Is Solid Visible?

Yes (Saturated)

Filter Supernatant

(0.45 pm PTFE) Add More Solid

Quantify via HPLC/UV

Click to download full resolution via product page

Figure 1: Step-by-step workflow for determining thermodynamic saturation solubility.

Solvent Selection Logic for Synthesis

Choosing the right solvent system depends on the intended chemical transformation.
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Figure 2: Decision matrix for solvent selection based on process stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 5-
Hydroxy-2,4-dimethoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14002417/docs#technical-guide-solubility-profile-
handling-of-5-hydroxy-2-4-dimethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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